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Compound of Interest

Compound Name: Tetraethyldiphosphine disulphide

CAS No.: 3790-23-6

Cat. No.: B12114375

Get Quote

Tetraethyldiphosphine disulphide (C8H20P2S2) is a key organophosphorus compound.[1] In

its pure form, it is a colorless, crystalline solid with a melting point of 76 °C.[2] However,

synthetic routes often yield a crude product contaminated with unreacted starting materials,

oxidation byproducts (e.g., phosphine oxides), and other side-products. These impurities can

interfere with subsequent reactions, compromise analytical data, and affect the material's

performance. The primary challenge lies in effectively separating the target compound from

these structurally similar impurities, which can prevent crystallization and complicate

purification.

This guide provides a systematic approach to troubleshooting common purification issues,

ensuring you can achieve high purity and optimal yields in your research.

General Purification & Troubleshooting Workflow
The following diagram outlines the logical flow for purifying crude tetraethyldiphosphine
disulphide, from initial assessment to final purity verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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